Thymol Blue

• CAS No.: 76-61-9
• Product Name: Thymol Blue
• Molecular Formula: C27H30O5S
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenol
• Standard InChI: InChI=1S/C27H30O5S/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6/h7-16,28-29H,1-6H3
• Standard InChIKey: PRZSXZWFJHEZBJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O
• Canonical SMILES: CC1=CC(=C(C=C1C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O
• Related CAS: 62625-21-2 (mono-hydrochloride salt)
• Synonyms: THYMOLSULFONEPHTHALEIN;THYMOL BLUE TS;THYMOLSULFONPHTHALEIN;THYMOL BLUE ETHANOL (50);THYMOL BLUE INDICATOR SOLUTION;THYMOL BLUE;TB;S NO 879
• Reference: 1: Wang Q, Wu Q, Wang J, Chen D, Li Y, Gao J, Wang B. Spectroscopic investigation; on sonodynamic and sonocatalytic damage of BSA molecules by Thymol Blue (TB); derivants under ultrasonic irradiation. Spectrochim Acta A Mol Biomol Spectrosc. ; 2014 Jul 15;128:591-602. doi: 10.1016/j.saa.2014.02.199. Epub 2014 Mar 13. PubMed; PMID: 24691374.; ; ; 2: Maksinovic R, Ketin S, Biocanin R. Interference of Bilirubin in the; Determination of Magnesium with Methyl Thymol Blue. Mater Sociomed. 2015; Jun;27(3):192-4. doi: 10.5455/msm.2015.27.192-194. Epub 2015 Jun 8. PubMed PMID: ; 26244045; PubMed Central PMCID: PMC4499308.; ; ; 3: Kiciak S, Mehdi MA. Simultaneous spectrophotometric determination of Thymol; Blue, Semi-Methylthymol Blue and Methylthymol Blue. Talanta. 1992; Mar;39(3):265-71. PubMed PMID: 18965373.; ; ; 4: Kiciak S, Gontarz H, Krzyzanowska E. Simultaneous spectrophotometric; determination of thymol blue, semimethylthymol blue and methylthymol blue II.; Monitoring of the syntheses of semimethylthymol blue and methylthymol blue.; Talanta. 1995 Sep;42(9):1245-50. PubMed PMID: 18966350.; ; ; 5: Gayathri N, Balasubramanian N. Spectrophotometric determination of sulfur; dioxide in air, using thymol blue. J AOAC Int. 2001 Jul-Aug;84(4):1065-9. PubMed ; PMID: 11501906.; ; ; 6: Ensafi AA, Ghaderi AR. On-line solid phase selective separation and; preconcentration of Cd(II) by solid-phase extraction using carbon active modified; with methyl thymol blue. J Hazard Mater. 2007 Sep 5;148(1-2):319-25. Epub 2007; Feb 17. PubMed PMID: 17391841.; ; ; 7: Balderas-Hernández P, Ramírez MT, Rojas-Hernández A, Gutiérrez A.; Determination of pK(a)/'s for thymol blue in aqueous medium: evidence of dimer; formation. Talanta. 1998 Aug;46(6):1439-52. PubMed PMID: 18967274.
• PubChem Compound: 65565
• Last Modified: Nov 11 2021